molecular formula C9H16N2 B8685606 4-(Aminomethyl)-1-methylcyclohexanecarbonitrile

4-(Aminomethyl)-1-methylcyclohexanecarbonitrile

Cat. No. B8685606
M. Wt: 152.24 g/mol
InChI Key: RZKLGWJVECMELN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminomethyl)-1-methylcyclohexanecarbonitrile is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Aminomethyl)-1-methylcyclohexanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Aminomethyl)-1-methylcyclohexanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Aminomethyl)-1-methylcyclohexanecarbonitrile

Molecular Formula

C9H16N2

Molecular Weight

152.24 g/mol

IUPAC Name

4-(aminomethyl)-1-methylcyclohexane-1-carbonitrile

InChI

InChI=1S/C9H16N2/c1-9(7-11)4-2-8(6-10)3-5-9/h8H,2-6,10H2,1H3

InChI Key

RZKLGWJVECMELN-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(CC1)CN)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of EXAMPLE 366A (480 mg) in dichloromethane (10 mL) was added trifluoroacetic acid (10 mL). The mixture was stirred for 3 hours. The mixture was then concentrated under vacuum and was used directly in the next reaction without further purification.
Name
solution
Quantity
480 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of EXAMPLE 366A (480 mg) in dichloromethane (10 mL) was added trifluoroacetic acid (10 mL). The mixture was stirred for 3 hours. The mixture was then concentrated under vacuum and was used directly in the next reaction without further purification.
Name
solution
Quantity
480 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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